N-(3-hydroxy-3-phenylpropyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
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Description
N-(3-hydroxy-3-phenylpropyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C21H25NO3 and its molecular weight is 339.435. The purity is usually 95%.
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Scientific Research Applications
Experimental and Computational Studies
One study involved experimental and computational investigations into the tautomerism of N-substituted 3-amino-5-oxo-4-phenyl-1H-pyrazolo-1-carboxamides, highlighting their antibacterial activity. The study utilized X-ray crystallography, IR, 1H and 13C NMR, and quantum chemical calculations, revealing the preferred form of these compounds in crystalline state and in DMSO. This research could provide a basis for understanding the structural behavior of related compounds in various states, potentially including N-(3-hydroxy-3-phenylpropyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide, especially in relation to their biological activity (Kaczor et al., 2013).
Novel Synthesis Methods
Another significant contribution to the field is the development of novel and green synthesis methods for kojic acid derivatives. A study reported the efficient synthesis of 3-(3-hydroxy-6-methyl-4-oxo-4H-pyran-2-yl)-3-phenylpropanamide derivatives using one-pot condensation in ionic liquid [bmim]BF4, demonstrating operational simplicity, mild reaction conditions, and environmental friendliness. Such synthetic methodologies could be applicable or adapted for synthesizing compounds like this compound, potentially enhancing their availability for research and therapeutic use (Li et al., 2013).
Antimicrobial Activity
Research on the synthesis, structure, and antibacterial evaluation of N-substituted 3-amino-5-hydroxy-4-phenyl-1H-pyrazole-1-carboxamides provided valuable insights into the antimicrobial potential of these compounds. The study identified compounds with significant efficacy against pathogenic strains, highlighting the importance of structural modifications for enhancing biological activity. This suggests that related compounds, including this compound, could be explored for their antimicrobial properties, contributing to the development of new therapeutic agents (Pitucha et al., 2011).
Properties
IUPAC Name |
N-(3-hydroxy-3-phenylpropyl)-4-phenyloxane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO3/c23-19(17-7-3-1-4-8-17)11-14-22-20(24)21(12-15-25-16-13-21)18-9-5-2-6-10-18/h1-10,19,23H,11-16H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVQSETNQEIHOKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C2=CC=CC=C2)C(=O)NCCC(C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.